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Compound of Interest

Compound Name: 2-Fluoro-4,6-dimethylbenzoic acid

CAS No.: 1427418-27-6

Cat. No.: B2773508

Get Quote

Executive Summary & Chemical Identity
2-Fluoro-4,6-dimethylbenzoic acid is a specialized fluorinated intermediate.[1] Unlike

standard organic acids, the presence of the fluorine atom mandates specific disposal streams

to prevent damage to standard incineration infrastructure (via hydrofluoric acid generation) and

to comply with halogenated waste regulations.

Immediate Action Required: Ensure this compound is never disposed of in "General Organic"

or "Non-Halogenated" waste streams.[1]

Chemical Profile for Waste Classification
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Property Data / Characteristic Operational Implication

Physical State Solid (Crystalline Powder)
Dust inhalation hazard;

requires double-bagging.[1]

Acidity (pKa) ~3.5 - 4.0 (Predicted)

Incompatible with bases

(exothermic).[1] Do not mix

with cyanide/sulfide waste.[1]

[2]

Halogen Content Fluorine (F)

Mandatory Segregation: Must

go to Halogenated Waste

streams.[1][2][3]

Hazards (GHS)
H315 (Skin), H319 (Eye), H335

(Resp)

Standard PPE (Nitrile gloves,

safety glasses, fume hood)

required.[1]

The "Why": Causality & Scientific Rationale
As scientists, we follow protocols not just for compliance, but for chemical causality.[1]

The Fluorine Factor (Incineration Integrity): Standard organic waste is often used as fuel

blending for cement kilns.[1] However, fluorinated compounds generate Hydrofluoric Acid

(HF) upon combustion.[1] If sent to a non-halogenated facility, this HF can corrode the

facility's scrubbers and stack liners.[1] Therefore, you must segregate this as "Halogenated

Waste" so it is routed to an incinerator equipped with acid-gas scrubbers.[1]

Acid-Base Incompatibility: As a benzoic acid derivative, this compound will protonate bases.

[1] If thrown into a waste drum containing basic organic amines or hydroxide solutions, it will

generate heat (exotherm) and potentially pressurize the container.[1] Always segregate acids

from bases.[1]

Pre-Disposal: The Self-Validating Segregation
System
To ensure safety, implement this Self-Validating Protocol. Before moving the waste to the

accumulation area, the researcher must answer "Yes" to all three checkpoints.
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Checkpoint 1 (State): Is the waste separated into Solid (debris/powder) and Liquid (mother

liquor/solutions)?

Checkpoint 2 (pH): Have you confirmed the receiving waste container is NOT basic (pH >

9)?

Checkpoint 3 (Tagging): Is the container explicitly labeled "HALOGENATED"?

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Waste (Pure Compound or
Contaminated Debris)
Applicable for: Expired reagent, spill cleanup debris, contaminated gloves/weigh boats.[1]

Containment: Place the solid waste into a clear polyethylene bag.

Double-Bagging: Seal the first bag and place it inside a second bag to prevent dust release

during handling.

Labeling: Affix a hazardous waste tag.

Constituents: Write "2-Fluoro-4,6-dimethylbenzoic acid" and "Solid Debris".[1]

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Accumulation: Place the bag into the Solid Hazardous Waste Pail.

Note: Do not use a "Sharps" container unless needles are involved.[1]

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquors)
Applicable for: Compound dissolved in solvents (e.g., DCM, Ethyl Acetate, Methanol).[1]

Solvent Compatibility Check: Identify the primary solvent.[1]

If Halogenated (e.g., DCM): Compatible.[1][4]
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If Non-Halogenated (e.g., Acetone): The mixture is now Halogenated Waste due to the

presence of the fluoro-acid.

Transfer: Pour into the Halogenated Organic Solvent carboy (typically yellow or safety-

coated glass).

Critical: Ensure the carboy is grounded if the solvent is flammable.[1]

Logging: Immediately log the volume added on the carboy's inventory sheet.[1]

Scenario C: Aqueous Waste (Trace Quantities)
Applicable for: Rinsate from glassware cleaning.[1]

Neutralization (Optional but Recommended): If the volume is significant (>500mL), slowly

neutralize with dilute Sodium Bicarbonate (NaHCO₃) to pH 6-8.[1]

Collection: Collect in a carboy labeled "Aqueous Waste - Fluorides".[1]

Do NOT drain dispose.[1][5][6] While simple benzoic acid is often drain-safe (depending

on local ordinances), fluorinated derivatives can be regulated due to persistence or

fluoride limits in local wastewater treatment plants.[1]

Regulatory Classification (RCRA - USA Focus)
While specific "U" or "P" codes generally apply to commodity chemicals, this compound is

classified by characteristic:

Waste Code: If the waste stream is corrosive (pH < 2), apply D002.[1]

Lab Pack Designation: Generally falls under DOT Hazard Class 8 (Corrosive) or Class 9

(Miscellaneous) depending on formulation.[1]

Proper Shipping Name:Waste Corrosive Solid, Acidic, Organic, n.o.s. (2-Fluoro-4,6-
dimethylbenzoic acid).

Visual Decision Matrix
Use the following logic flow to determine the correct waste stream immediately.
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Start: Waste Identification

Is the waste Solid or Liquid?

Liquid / Solution Solid (Powder/Debris)

Does it contain Halogenated Solvents
(DCM, Chloroform)?

Yes No (e.g. Methanol, Acetone)

DISPOSAL STREAM A:
Halogenated Organic Waste
(Incineration w/ Scrubber)

Compatible Contaminates Stream
(Must treat as Halogenated)

DISPOSAL STREAM B:
Solid Hazardous Waste

(Lab Pack)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating fluorinated benzoic acid waste. Note that even non-

halogenated solvent mixtures become "Halogenated Waste" once this compound is added.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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